Methyl 6-azaspiro[3.4]octane-8-carboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 6-azaspiro[3.4]octane-8-carboxylate hydrochloride” is a chemical compound with the CAS Number: 2155852-90-5 . It has a molecular weight of 205.68 . The IUPAC name for this compound is “methyl 6-azaspiro [3.4]octane-8-carboxylate hydrochloride” and its InChI Code is 1S/C9H15NO2.ClH/c1-12-8(11)7-5-10-6-9(7)3-2-4-9;/h7,10H,2-6H2,1H3;1H .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI Code: 1S/C9H15NO2.ClH/c1-12-8(11)7-5-10-6-9(7)3-2-4-9;/h7,10H,2-6H2,1H3;1H .Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Organic Synthesis and Peptide Building Blocks
Methyl 6-azaspiro[3.4]octane-8-carboxylate hydrochloride serves as a crucial intermediate in organic synthesis, particularly in the construction of complex molecules and peptides. For example, Suter et al. (2000) demonstrated its use in the synthesis of novel dipeptide synthons, contributing to advancements in peptide synthesis techniques. The compound's utility is highlighted by its ability to undergo expected reactions with carboxylic acids and thioacids, facilitating the preparation of nonapeptides analogous to antibiotics, showcasing its potential as a versatile dipeptide building block (Suter, Stoykova, Linden, & Heimgartner, 2000).
Drug Discovery and Medicinal Chemistry
In drug discovery, this compound has been identified as a key scaffold in developing selective histamine-3 receptor (H3R) antagonists. Brown et al. (2014) discovered a new series of H3R antagonists based on the azaspiro[2.5]octane carboxamide scaffold, exhibiting nanomolar potency and selectivity, with promising in vivo efficacy in cognition models (Brown et al., 2014). This highlights the compound's significance in developing therapeutics for neurological disorders.
Chemical Reactions and Molecular Structures
Research by Molchanov et al. (2003) explores the reaction of Methyl 6-azaspiro[3.4]octane-8-carboxylate derivatives with iodinating agents, providing insights into chemical reactivity and the formation of iodinated products. Such studies contribute to understanding the reactivity patterns of spirocyclic compounds and their derivatives, enriching the knowledge base for chemical synthesis and modification (Molchanov, Stepakov, Boitsov, Kopf, & Kostikov, 2003).
Safety and Hazards
Properties
IUPAC Name |
methyl 6-azaspiro[3.4]octane-8-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2.ClH/c1-12-8(11)7-5-10-6-9(7)3-2-4-9;/h7,10H,2-6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OONHXIROTJCBLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNCC12CCC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2155852-90-5 |
Source
|
Record name | methyl 6-azaspiro[3.4]octane-8-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.